N-cyclopentyl-5-[(ethylamino)sulfonyl]-2-methoxybenzamide

• IUPAC Name: N-cyclopentyl-5-(ethylsulfamoyl)-2-methoxybenzamide
• InChI: InChI=1S/C15H22N2O4S/c1-3-16-22(19,20)12-8-9-14(21-2)13(10-12)15(18)17-11-6-4-5-7-11/h8-11,16H,3-7H2,1-2H3,(H,17,18)
• InChI Key: BCFAWCMXKUCVMY-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=CC(=C(C=C1)OC)C(=O)NC2CCCC2
• Molecular Formula: C15H22N2O4S
• Molecular Weight: 326.4 g/mol

Description

“N-cyclopentyl-5-[(ethylamino)sulfonyl]-2-methoxybenzamide” is an organic compound. It contains a benzamide group, which is a carboxamide derived from benzoic acid. It also has a sulfonyl group attached to an ethylamino group, a methoxy group, and a cyclopentyl group attached to the nitrogen of the amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups around the benzene ring. The benzamide group would likely contribute to the compound’s polarity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions at the amide group or the sulfonyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar groups like the amide and sulfonyl groups would likely make this compound polar, affecting its solubility and boiling point.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, many drugs work by interacting with biological receptors, while catalysts work by lowering the activation energy of a reaction.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. It could be studied for use in pharmaceuticals, materials science, or other fields.